molecular formula C6H7NOS B1363967 4-Methylthiophene-2-carboxamide CAS No. 83933-16-8

4-Methylthiophene-2-carboxamide

Cat. No. B1363967
CAS RN: 83933-16-8
M. Wt: 141.19 g/mol
InChI Key: KESQGXHWTOVOQT-UHFFFAOYSA-N
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Description

4-Methylthiophene-2-carboxamide is an aromatic amide and a member of thiophenes . It is a useful chemical compound with a variety of research applications .


Synthesis Analysis

A synthetic strategy for the synthesis of thiophene 2-carboxamide derivatives substituted with hydroxyl, methyl, and amino groups at position-3 has been proposed . This strategy includes the cyclization of the precursor ethyl 2-arylazo-3-mercapto-3-(phenylamino)acrylate derivatives, 2-acetyl-2-arylazo-thioacetanilide derivatives, and N-aryl-2-cyano-3-mercapto-3-(phenylamino)acrylamide derivatives with N-(4-acetylphenyl)-2-chloroacetamide in alcoholic sodium ethoxide .


Molecular Structure Analysis

The molecular formula of this compound is C6H7NOS . The molecular weight is 141.19 . The structure of this compound was confirmed using different spectroscopic methods including IR, 1H NMR, and mass spectroscopic analyses .


Chemical Reactions Analysis

Thiophene derivatives are synthesized through various reactions, including the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, producing aminothiophene derivatives .


Physical And Chemical Properties Analysis

This compound has a melting point of 115-117°C and a predicted boiling point of 264.4±28.0°C . The predicted density is 1.239±0.06 g/cm3 . It should be stored in a dark place, sealed in dry, at room temperature .

Scientific Research Applications

Medicinal Chemistry

Thiophene-based analogs, including 4-Methylthiophene-2-carboxamide, have been a subject of interest for many scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Anti-Inflammatory Drugs

Suprofen, which has a 2-substituted thiophene framework, is known as a nonsteroidal anti-inflammatory drug . This suggests that this compound could potentially be used in the development of new anti-inflammatory drugs.

Dental Anesthetic

Articaine, a 2,3,4-trisubstituent thiophene, is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe . This indicates that this compound could be explored for similar applications.

Antioxidant Properties

Thiophene-2-carboxamide derivatives have been studied for their antioxidant properties . For instance, the amino derivative of thiophene-2-carboxamide exhibited significant inhibition activity .

Antibacterial Activity

Thiophene-2-carboxamide derivatives have also shown antibacterial activity against pathogenic Gram-positive and Gram-negative bacteria . This suggests that this compound could be used in the development of new antibacterial agents.

Industrial Chemistry and Material Science

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This implies that this compound could potentially be used in these fields.

Organic Semiconductors

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This suggests that this compound could be used in the development of new organic semiconductors.

Organic Light-Emitting Diodes (OLEDs)

Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . This indicates that this compound could be explored for similar applications.

Mechanism of Action

Target of Action

4-Methylthiophene-2-carboxamide is a derivative of thiophene-2-carboxamide . Thiophene-2-carboxamide derivatives have been found to exhibit significant antioxidant and antibacterial activity . They have been shown to interact with various proteins, with compounds showing the highest binding score with the 2AS1 protein . .

Mode of Action

It is known that thiophene-2-carboxamide derivatives can interact with various proteins, affecting their function . The interaction between the compound and its targets could lead to changes in the targets’ activity, potentially influencing various biological processes.

Biochemical Pathways

Thiophene-2-carboxamide derivatives have been associated with antioxidant and antibacterial activity . This suggests that these compounds may influence pathways related to oxidative stress and bacterial growth.

Result of Action

Thiophene-2-carboxamide derivatives have been associated with antioxidant and antibacterial activity . This suggests that these compounds may protect cells from oxidative damage and inhibit bacterial growth.

Future Directions

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry . They have made an indispensable anchor for medicinal chemists to produce a combinatorial library and carry out exhaustive efforts in the search of lead molecules . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .

properties

IUPAC Name

4-methylthiophene-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7NOS/c1-4-2-5(6(7)8)9-3-4/h2-3H,1H3,(H2,7,8)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KESQGXHWTOVOQT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CSC(=C1)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7NOS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00383749
Record name 4-methylthiophene-2-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00383749
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

141.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

83933-16-8
Record name 4-methylthiophene-2-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00383749
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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